Cas no 119647-69-7 (Ethyl 4-acetyl-1H-pyrrole-2-carboxylate)

119647-69-7 structure
Product Name:Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
CAS No:119647-69-7
Molecular Formula:C9H11NO3
Molecular Weight:181.1885
MDL:MFCD09263957
CID:1101365
PubChem ID:15266295
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Properties
Names and Identifiers
-
- 4-acetyl-1H-Pyrrole-2-carboxylic acid ethyl ester
- ethyl 4-acetyl-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
- Ethyl 4-acetylpyrrole-2-carboxylate
- PHZSCVNFRGWVRI-UHFFFAOYSA-N
- AB50260
- AK601316
- SCHEMBL4674699
- MFCD09263957
- A907533
- DS-19701
- 119647-69-7
- AKOS006228653
- DB-171318
- DTXSID70570689
- CS-0095281
- ETHYL4-ACETYL-1H-PYRROLE-2-CARBOXYLATE
- C71663
-
- MDL: MFCD09263957
- InChIKey: PHZSCVNFRGWVRI-UHFFFAOYSA-N
- Inchi: 1S/C9H11NO3/c1-3-13-9(12)8-4-7(5-10-8)6(2)11/h4-5,10H,3H2,1-2H3
- SMILES: O(C([H])([H])C([H])([H])[H])C(C1=C([H])C(C(C([H])([H])[H])=O)=C([H])N1[H])=O
Computed Properties
- Exact Mass: 181.07389321g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 181.07389321g/mol
- Heavy Atom Count: 13
- Complexity: 215
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 59.2
Experimental Properties
- Boiling Point: 348.6±27.0°C at 760 mmHg
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000PVO-100mg |
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester |
119647-69-7 | ≥97.0% | 100mg |
$113.00 | ||
A2B Chem LLC | AA32740-100mg |
Ethyl 4-acetyl-1h-pyrrole-2-carboxylate |
119647-69-7 | 97% | 100mg |
$20.00 | ||
Aaron | AR000Q40-100mg |
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester |
119647-69-7 | 97% | 100mg |
$8.00 | 2025-02-10 | |
abcr | AB528750-250 mg |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate; . |
119647-69-7 | 250MG |
€193.10 | 2023-07-10 | ||
Alichem | A109007764-250mg |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate |
119647-69-7 | 97% | 250mg |
$190.08 | 2023-09-04 | |
Ambeed | A144406-100mg |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate |
119647-69-7 | 97% | 100mg |
$9.0 | ||
Chemenu | CM248110-1g |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate |
119647-69-7 | 95%+ | 1g |
$449 | 2021-08-04 | |
Crysdot LLC | CD11334222-1g |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate |
119647-69-7 | 97% | 1g |
$475 | 2024-07-18 | |
eNovation Chemicals LLC | D759461-1g |
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester |
119647-69-7 | 97% | 1g |
$180 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTU982-250mg |
ethyl 4-acetyl-1H-pyrrole-2-carboxylate |
119647-69-7 | 95% | 250mg |
¥125.0 |
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Related Literature
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Upasana Singh,Denis Arutyunov,Urmila Basu,Henrique Dos Santos Seckler,Christine M. Szymanski,Stephane Evoy Anal. Methods, 2014,6, 5682-5689
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Mojtaba Shamsipur,Reza Saber,Mahdi Emami Anal. Methods, 2014,6, 7038-7045
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3. Front cover
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Richard Hoogenboom,Wolfgang Günther Polym. Chem., 2013,4, 113-123
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Meiying Wu,Yuting Jiang,Mingyuan Liu,Yu Shang,Jing An Toxicol. Res., 2018,7, 465-472
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Shan Cong,Yan-Hui Lou,Qing-Hua Yi,Jun-Tong Zhu,Heng Ma,Gui-Fu Zou J. Mater. Chem. A, 2016,4, 217-222
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Derek R. Boyd,Mark Bell,Katherine S. Dunne,Brian Kelly,Paul J. Stevenson,John F. Malone,Christopher C. R. Allen Org. Biomol. Chem., 2012,10, 1388-1395
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Mario Pomares,María T. Larrea J. Anal. At. Spectrom., 2008,23, 1407-1408
Recommended suppliers
Amadis Chemical Company Limited
(CAS:119647-69-7)Ethyl 4-acetyl-1H-pyrrole-2-carboxylate

Purity:99%
Quantity:1g
Price($):231.0